Cas no 38723-96-5 (29-[(1,1,3,3-tetramethylbutyl)phenoxy]-3,6,9,12,15,18,24,27-nonoxanonacosan-1-ol)

• Product Name: 29-[(1,1,3,3-tetramethylbutyl)phenoxy]-3,6,9,12,15,18,24,27-nonoxanonacosan-1-ol
• CAS No: 38723-96-5
• MF: C₃₄H₆₂O₁₁
• MW: 646.849492549896
• CID: 1490717
• PubChem ID: 76871775
• Update Time: 2025-04-21

29-[(1,1,3,3-tetramethylbutyl)phenoxy]-3,6,9,12,15,18,24,27-nonoxanonacosan-1-ol Chemical and Physical Properties

Names and Identifiers

• 29-[(1,1,3,3-tetramethylbutyl)phenoxy]-3,6,9,12,15,18,24,27-nonoxanonacosan-1-ol
• 29-((1,1,3,3-Tetramethylbutyl)phenoxy)-3,6,9,12,15,18,24,27-nonoxanonacosan-1-ol
• JKSHIDBMJVKEIT-UHFFFAOYSA-N
• EINECS 254-103-2
• 38723-96-5

• Inchi： 1S/C34H62O11/c1-33(2,3)30-34(4,5)31-8-6-7-9-32(31)45-29-28-44-27-26-43-25-24-42-23-22-41-21-20-40-19-18-39-17-16-38-15-14-37-13-12-36-11-10-35/h6-9,35H,10-30H2,1-5H3
• InChI Key： JKSHIDBMJVKEIT-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCO)C1C=CC=CC=1C(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 646.42921279g/mol
• Monoisotopic Mass: 646.42921279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 45
• Rotatable Bond Count: 33
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 113Ų